Cas no 1356485-81-8 (3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime)
1356485-81-8 structure
Product Name:3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime
CAS No:1356485-81-8
MF:C12H11ClN2O
MW:234.68154168129
CID:2916539
Update Time:2023-08-09
3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime
- (E)-2-Chloro-5,7-dimethylquinoline-3-carbaldehyde oxime
- N-[(2-chloro-5,7-dimethylquinolin-3-yl)methylidene]hydroxylamine
- (NE)-N-[(2-chloro-5,7-dimethylquinolin-3-yl)methylidene]hydroxylamine
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- Inchi: 1S/C12H11ClN2O/c1-7-3-8(2)10-5-9(6-14-16)12(13)15-11(10)4-7/h3-6,16H,1-2H3/b14-6+
- InChI Key: RFFYSEPDINKBBR-MKMNVTDBSA-N
- SMILES: ClC1=C(/C=N/O)C=C2C(C=C(C)C=C2C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- XLogP3: 3.6
- Topological Polar Surface Area: 45.5
3-Quinolinecarboxaldehyde, 2-chloro-5,7-dimethyl-, oxime Related Literature
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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